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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B079229

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of the azo dye,
Disperse Orange 30 (C.I. 11119), in various organic solvents. Due to a notable absence of
readily available quantitative solubility data in peer-reviewed literature and technical datasheets
for common organic solvents, this guide summarizes the available qualitative information and
presents a detailed experimental protocol for determining the precise solubility. Additionally,
guantitative data for its solubility in supercritical carbon dioxide is provided for reference.

Qualitative Solubility of Disperse Orange 30

Disperse Orange 30 is characterized by its low aqueous solubility. Its solubility in organic
solvents is a critical parameter for its application in various industrial and research settings,
including its use as a non-ionic dye for hydrophobic fibers. The following table summarizes the
qualitative solubility of Disperse Orange 30 in several common organic solvents based on
available chemical datasheets.
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Qualitative

Organic Solvent CAS Number o Citation
Solubility
Ethanol 64-17-5 Slightly Soluble [1]
Acetone 67-64-1 Soluble [1]
Pyridine 110-86-1 Soluble [1]
Dimethylformamide
68-12-2 Soluble [1]
(DMF)
Very Slightly Soluble
Chloroform 67-66-3 (with heating and
sonication)
Dimethyl Sulfoxide )
67-68-5 Slightly Soluble
(DMSO0)
Methanol 67-56-1 Slightly Soluble

Quantitative Solubility of Disperse Orange 30 in
Supercritical Carbon Dioxide

While quantitative data in conventional organic solvents is scarce, the solubility of Disperse
Orange 30 has been determined in supercritical carbon dioxide (scCOz), a non-polar solvent
used in green chemistry applications. This data is particularly relevant for supercritical fluid
dyeing processes.

Solvent Solubility o
Temperature Pressure . Citation

System (Mole Fraction)

Supercritical COz2  ~120 °C 22 MPa ~3x10-3 [2]

Experimental Protocol for Determining Solubility

To empower researchers to ascertain the precise solubility of Disperse Orange 30 in a solvent
of interest, a detailed experimental protocol based on UV-Vis spectrophotometry is provided
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below. This method is widely used for determining the concentration of colored compounds in
solution.

Principle

This method relies on the direct relationship between the absorbance of light by a solution and
the concentration of the dissolved substance, as described by the Beer-Lambert Law (A = €bc),
where A is absorbance, € is the molar absorptivity, b is the path length of the cuvette, and c is
the concentration. By creating a calibration curve of known concentrations versus absorbance,
the concentration of an unknown saturated solution can be determined.

Materials and Equipment

o Disperse Orange 30 (analytical standard)

» Organic solvent of choice (e.g., acetone, ethanol, DMF)

e UV-Vis Spectrophotometer

e Analytical balance

e Volumetric flasks (various sizes)

o Pipettes (various sizes)

o Cuvettes (quartz or glass, appropriate for the solvent and wavelength range)
o Magnetic stirrer and stir bars

» Syringe filters (solvent-compatible, e.g., PTFE, 0.22 um pore size)

e Thermostatically controlled shaker or water bath

Procedure

3.3.1. Determination of Maximum Wavelength (Amax)

e Prepare a dilute stock solution of Disperse Orange 30 in the chosen organic solvent.
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» Scan the absorbance of this solution over the visible spectrum (typically 400-700 nm) using
the UV-Vis spectrophotometer to identify the wavelength of maximum absorbance (Amax). All
subsequent absorbance measurements should be performed at this wavelength.

3.3.2. Preparation of Standard Solutions and Calibration Curve

o Accurately weigh a known mass of Disperse Orange 30 and dissolve it in a known volume
of the organic solvent to prepare a primary stock solution of known concentration.

o Perform a series of serial dilutions from the primary stock solution to create a set of at least
five standard solutions of decreasing, known concentrations.

» Measure the absorbance of each standard solution at Amax using the spectrophotometer.
Use the pure organic solvent as a blank to zero the instrument.

» Plot a graph of absorbance versus concentration for the standard solutions. Perform a linear
regression to obtain the equation of the line (y = mx + ¢) and the correlation coefficient (R?).
An Rz value close to 1 indicates a good linear fit.

3.3.3. Preparation of Saturated Solution

e Add an excess amount of Disperse Orange 30 to a known volume of the organic solvent in
a sealed container (e.g., a volumetric flask). The amount should be sufficient to ensure that
undissolved solid remains after equilibration.

o Place the sealed container in a thermostatically controlled shaker or water bath set to the
desired temperature (e.g., 25 °C).

o Agitate the mixture for a sufficient period to ensure that equilibrium is reached (e.g., 24-48
hours). The solution is saturated when the concentration of the dissolved dye no longer
increases with time.

 After equilibration, allow the solution to stand undisturbed at the set temperature for a few
hours to allow the excess solid to settle.

3.3.4. Measurement of Saturated Solution Concentration
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o Carefully withdraw a known volume of the supernatant using a pipette.

« Filter the withdrawn sample through a syringe filter to remove any undissolved
microparticles. This step is crucial to avoid artificially high absorbance readings.

 Dilute the filtered, saturated solution with a known volume of the organic solvent to bring its
absorbance within the linear range of the calibration curve.

o Measure the absorbance of the diluted saturated solution at Amax.

o Use the equation from the calibration curve to calculate the concentration of the diluted

solution.

o Multiply the calculated concentration by the dilution factor to determine the concentration of
the original saturated solution. This value represents the solubility of Disperse Orange 30 in
the chosen solvent at the specified temperature.

Visual Representation of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of the
solubility of Disperse Orange 30.
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Caption: Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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